6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid
Overview
Description
6-Fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid (FODICA) is an organic compound that is used in a variety of scientific research applications. It is a small, non-polar molecule that is soluble in many solvents, making it an ideal compound for a variety of experiments. FODICA is widely used in laboratory experiments due to its relatively low cost and its high reactivity.
Scientific Research Applications
6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid is widely used in scientific research due to its high reactivity and its low cost. It is used as a starting material in the synthesis of a variety of compounds, such as indene derivatives, heterocyclic compounds, and pharmaceuticals. It is also used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a building block for the synthesis of peptides and proteins. 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid is also used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, and in the synthesis of organic materials, such as polymers and dyes.
Mechanism of Action
6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid is a small, non-polar molecule, and it is believed to act as an acid catalyst in many reactions. It is also believed to act as a nucleophile in some reactions, forming a covalent bond with the substrate molecule. Additionally, 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid is believed to act as an electron donor in some reactions, donating electrons to the substrate molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid are not well understood. However, it has been shown to have some effect on the activity of enzymes, such as cytochrome P450 enzymes. It has also been shown to interact with certain proteins, such as the enzyme acetylcholinesterase. Additionally, 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase.
Advantages and Limitations for Lab Experiments
6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid has several advantages for laboratory experiments. It is a small, non-polar molecule and is soluble in many solvents, making it ideal for a variety of experiments. Additionally, it is relatively inexpensive and has a high reactivity, making it a useful reagent for many laboratory experiments. However, 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid is also limited in some ways. It is not as reactive as some other compounds, and it can be difficult to isolate pure 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid from a reaction mixture. Additionally, 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid can be toxic in large doses, and it should be handled with care.
Future Directions
The future of 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid research is promising. There are several potential applications for 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid, including its use as a catalyst in the synthesis of pharmaceuticals, its use as a reagent in organic synthesis, and its use as a building block for the synthesis of peptides and proteins. Additionally, further research is needed to better understand the biochemical and physiological effects of 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid, as well as its potential toxicity. Finally, research is needed to develop new, more efficient methods for the synthesis of 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid.
Synthesis Methods
6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid is synthesized from 4-fluorobenzaldehyde and malonic acid in a two-step reaction. First, 4-fluorobenzaldehyde is reacted with malonic acid in the presence of an acid catalyst, such as sulfuric acid, to form 4-fluorobenzoic acid. The 4-fluorobenzoic acid is then reacted with sodium hydroxide to form 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid. The reaction is typically carried out in an aqueous solution, and the product is isolated by filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-dihydro-1H-indene-4-carboxylic acid", "fluorine gas", "acetic anhydride", "sodium acetate", "sulfuric acid", "potassium permanganate", "sodium hydroxide", "hydrochloric acid", "water", "ethanol" ], "Reaction": [ "Step 1: 2,3-dihydro-1H-indene-4-carboxylic acid is reacted with acetic anhydride and sulfuric acid to form the corresponding acetic acid derivative.", "Step 2: The acetic acid derivative is then treated with fluorine gas in the presence of sodium acetate to introduce the fluorine atom at the 6-position of the indene ring.", "Step 3: The resulting compound is then oxidized using potassium permanganate to form the corresponding carboxylic acid.", "Step 4: The carboxylic acid is then decarboxylated using sodium hydroxide and hydrochloric acid to form the final product, 6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid.", "Step 5: The product is purified by recrystallization from ethanol and water." ] } | |
CAS RN |
1273608-59-5 |
Product Name |
6-fluoro-3-oxo-2,3-dihydro-1H-indene-4-carboxylic acid |
Molecular Formula |
C10H7FO3 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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